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Compound of Interest

Compound Name: Methyl 2-hydroxy-4-methylvalerate

Cat. No.: B1265614

For Researchers, Scientists, and Drug Development Professionals

Core Properties and Characteristics

Methyl 2-hydroxy-4-methylvalerate, also known as methyl leucate, is an organic compound
with the CAS number 40348-72-9. It is the methyl ester of 2-hydroxy-4-methylvaleric acid. This
colorless liquid possesses a sweet, fruity, and somewhat musty odor.[1][2][3] It is recognized as
a flavoring agent in the food industry and has been identified as a volatile compound in
products like Zhenjiang aromatic vinegar.[4]

Physicochemical Properties

The fundamental physicochemical properties of Methyl 2-hydroxy-4-methylvalerate are
summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C7H1403 [1][5]
Molecular Weight 146.18 g/mol [2]
Appearance Colorless clear liquid [1][5]
Density 0.951 - 0.957 g/cm3 @ 20°C [2]
Boiling Point 72 °C @ 10 mmHg [5]
Flash Point 65.56 °C (150 °F) [5]
Refractive Index 1.425-1.435 @ 20°C [2][5]
Solubility Slightly .soluble in water; (2]
soluble in fat.

0.247 mmHg @ 25°C
Vapor Pressure , (5]
(estimated)

Spectroscopic Data

Detailed experimental spectroscopic data for Methyl 2-hydroxy-4-methylvalerate is not widely
available in public databases. However, predicted NMR spectra are often used for preliminary
identification. The mass spectrum is available and provides key information for its identification
in complex mixtures.

Mass Spectrometry (Electron lonization): The mass spectrum of Methyl 2-hydroxy-4-
methylvalerate is available through the NIST WebBook. This data is crucial for its identification
in GC-MS analysis of volatile compounds in various matrices.

While experimental tH NMR, 3C NMR, and IR spectra are not readily available in the provided
search results, commercial suppliers of this compound may provide them upon request.

Synthesis and Biosynthesis
Chemical Synthesis: Fischer Esterification
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A common and straightforward method for the synthesis of esters like Methyl 2-hydroxy-4-
methylvalerate is the Fischer esterification. This reaction involves the acid-catalyzed
esterification of a carboxylic acid with an alcohol. In this case, 2-hydroxy-4-methylvaleric acid
would be reacted with methanol in the presence of a strong acid catalyst such as sulfuric acid.

The following is a generalized protocol for the Fischer esterification, adapted for the synthesis
of Methyl 2-hydroxy-4-methylvalerate.

Materials:

2-hydroxy-4-methylvaleric acid

e Methanol (anhydrous)

o Concentrated Sulfuric Acid (H2SOa)

e Sodium Bicarbonate (NaHCOs) solution (saturated)
e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)
o Diethyl ether or other suitable extraction solvent

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks

» Rotary evaporator

Procedure:
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e Reaction Setup: In a round-bottom flask, dissolve 2-hydroxy-4-methylvaleric acid in an
excess of anhydrous methanol.

o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the solution while stirring.

o Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle for a
period of 1-2 hours. The reaction progress can be monitored by thin-layer chromatography
(TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

o Neutralization: Carefully neutralize the excess acid by slowly adding a saturated solution of
sodium bicarbonate until effervescence ceases.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl
ether. The aqueous layer is removed, and the organic layer is washed sequentially with
saturated sodium bicarbonate solution and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude
Methyl 2-hydroxy-4-methylvalerate.

 Purification: The crude product can be further purified by distillation under reduced pressure.

Conceptual Fischer Esterification Workflow
2-hydroxy-4-methylvaleric acid +

» | Neutralization (NaHCOs) o | Drying (MgSOa) ! i
Methanol (excess) + P Reflux > Extraction (Ether) P Soivent Removal Methyl 2-hydroxy-4-methylvalerate
H2S0a (catalyst)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Methyl 2-hydroxy-4-methylvalerate via
Fischer esterification.

Biosynthesis
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Methyl 2-hydroxy-4-methylvalerate is structurally related to the amino acid leucine. In
biological systems, it is plausible that this compound is formed through metabolic pathways
involving leucine. Studies have shown that leucine can serve as a precursor for the
biosynthesis of 3-hydroxy-4-methylvalerate units in polyhydroxyalkanoates by certain bacteria.
[6][7] This suggests a potential biosynthetic route from leucine involving deamination and
subsequent reduction and esterification.

Plausible Biosynthetic Pathway

Esterification
»| a-Keto- > »| 2 T > | oy
Deamination P>| a-Keto-isocaproate | Reduction P 2-Hydroxy-4-ir ic acid > (with Methanol) Methyl 2-hydroxy-4-methylvalerate

Click to download full resolution via product page

Caption: A plausible biosynthetic pathway from leucine to Methyl 2-hydroxy-4-methylvalerate.

Analytical Methodology

Gas chromatography-mass spectrometry (GC-MS) is the most suitable technique for the
identification and quantification of Methyl 2-hydroxy-4-methylvalerate, particularly in complex
matrices such as food and beverages.

Conceptual Experimental Protocol: GC-MS Analysis in a
Liquid Matrix

The following is a generalized protocol for the analysis of volatile compounds like Methyl 2-
hydroxy-4-methylvalerate in a liquid sample, such as a beverage.

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate GC column (e.g., a mid-polarity column like DB-5ms)

Liquid-liquid extraction solvents (e.g., dichloromethane or diethyl ether)

Sodium chloride
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Anhydrous sodium sulfate

Vials for sample and standard preparation

Micropipettes

Vortex mixer

Centrifuge
Procedure:

o Standard Preparation: Prepare a stock solution of Methyl 2-hydroxy-4-methylvalerate in a
suitable solvent (e.g., methanol or ethanol). Create a series of calibration standards by
diluting the stock solution to known concentrations.

o Sample Preparation (Liquid-Liquid Extraction):

[¢]

To a known volume of the liquid sample in a vial, add a salt (e.g., NaCl) to increase the
ionic strength and enhance the extraction efficiency.

o Add a precise volume of an immiscible organic solvent (e.g., dichloromethane).

o Vortex the mixture vigorously for a few minutes to ensure thorough mixing and extraction
of the analyte into the organic phase.

o Centrifuge the sample to achieve a clear separation of the aqueous and organic layers.

o Carefully transfer the organic layer to a clean vial.

o

Dry the organic extract with anhydrous sodium sulfate.
e GC-MS Analysis:

o Inject a small volume (e.g., 1 pL) of the prepared sample extract and the calibration
standards into the GC-MS system.

o GC Conditions (Typical):
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» [njector Temperature: 250°C
= Carrier Gas: Helium at a constant flow rate.

= Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 250°C) to elute all compounds.

o MS Conditions (Typical):
= |onization Mode: Electron lonization (El) at 70 eV.

» Mass Range: Scan from a low to a high m/z ratio (e.g., 40-400 amu).

e Data Analysis:

o Identify Methyl 2-hydroxy-4-methylvalerate in the sample chromatogram by comparing
its retention time and mass spectrum with that of a pure standard.

o Quantify the concentration of the analyte in the sample by constructing a calibration curve
from the peak areas of the standards.
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Conceptual GC-MS Analysis Workflow

Liquid Sample
Liquid-Liquid Extraction
(e.g., with Dichloromethane)
Drying of Organic Phase
(Anhydrous Na2S0a4)
Injection into GC-MS

Chromatographic Separation
Mass Spectrometric Detection
Identification by Retention Time
and Mass Spectrum
Quantification using
Calibration Curve

Click to download full resolution via product page
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Caption: A conceptual workflow for the GC-MS analysis of Methyl 2-hydroxy-4-
methylvalerate in a liquid matrix.

Applications and Significance

Methyl 2-hydroxy-4-methylvalerate is primarily used as a flavoring agent in the food and
beverage industry.[5][8] Its presence in fermented products like vinegar suggests it contributes
to the overall flavor profile. For researchers in food science and technology, understanding the
formation and concentration of such compounds is crucial for quality control and the
development of new products. In the field of drug development, while this specific molecule
may not be a primary focus, its structural motif (a hydroxy ester) is common in various bioactive
molecules. Therefore, understanding its properties and synthesis can be relevant to medicinal
chemists.

Safety and Handling

According to available information, Methyl 2-hydroxy-4-methylvalerate is not classified as a
hazardous substance.[1] However, as with all chemicals, it should be handled with appropriate
laboratory safety precautions, including the use of personal protective equipment (PPE) such
as gloves and safety glasses. It is recommended to work in a well-ventilated area. For detailed
safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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